1-ethyl-4-{3-[1-(2-fluoro-4-methoxybenzyl)-4-piperidinyl]propanoyl}piperazine

• IUPAC Name: 1-(4-ethylpiperazin-1-yl)-3-[1-[(2-fluoro-4-methoxyphenyl)methyl]piperidin-4-yl]propan-1-one
• InChI: InChI=1S/C22H34FN3O2/c1-3-24-12-14-26(15-13-24)22(27)7-4-18-8-10-25(11-9-18)17-19-5-6-20(28-2)16-21(19)23/h5-6,16,18H,3-4,7-15,17H2,1-2H3
• InChI Key: XGDIEXUPUMFNLY-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(=O)CCC2CCN(CC2)CC3=C(C=C(C=C3)OC)F
• Molecular Formula: C22H34FN3O2
• Molecular Weight: 391.5 g/mol

Description

1-ethyl-4-{3-[1-(2-fluoro-4-methoxybenzyl)-4-piperidinyl]propanoyl}piperazine is a synthetic compound that belongs to the class of piperazine derivatives. It is commonly referred to as EFDP, and it is used in scientific research to study its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Scientific Research Applications

EFDP has been used in various scientific research studies to investigate its potential therapeutic applications. It has been shown to have potential as an antidepressant, anxiolytic, and antipsychotic agent. Additionally, EFDP has been studied for its potential use in the treatment of substance abuse disorders and as a neuroprotective agent.

Mechanism of Action

The exact mechanism of action of EFDP is not fully understood. However, it is believed to act as a selective serotonin reuptake inhibitor (SSRI) and a dopamine receptor antagonist. These actions are thought to contribute to its potential therapeutic effects.
Biochemical and Physiological Effects
EFDP has been shown to have various biochemical and physiological effects in animal studies. It has been shown to increase levels of serotonin and dopamine in the brain, which may contribute to its potential therapeutic effects. Additionally, EFDP has been shown to have antioxidant and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of using EFDP in laboratory experiments is that it has been well-studied and has a known mechanism of action. Additionally, it has been shown to have potential therapeutic effects in various animal models. However, one limitation of using EFDP in laboratory experiments is that it has not been extensively studied in humans, and its safety and efficacy in humans is not yet fully understood.

Future Directions

There are several potential future directions for research on EFDP. One area of interest is its potential use in the treatment of substance abuse disorders. Additionally, further studies are needed to fully understand its mechanism of action and potential therapeutic applications. Finally, studies are needed to investigate the safety and efficacy of EFDP in humans.

Synthesis Methods

EFDP can be synthesized using a multi-step process that involves the reaction of 1-ethylpiperazine with 2-fluoro-4-methoxybenzaldehyde to form an intermediate compound. This intermediate is then reacted with 4-piperidinylpropanoic acid to produce EFDP.